3-{Bicyclo[2.2.1]hept-5-EN-2-YL}propanal

• CAS No.: 371148-19-5
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 3-(2-bicyclo[2.2.1]hept-5-enyl)propanal
• InChI: InChI=1S/C10H14O/c11-5-1-2-9-6-8-3-4-10(9)7-8/h3-5,8-10H,1-2,6-7H2
• InChI Key: OQRPTSQRBUFJKP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1C=C2)CCC=O

Description

3-{Bicyclo[2.2.1]hept-5-en-2-yl}propanal is a chemical compound with the molecular formula C₁₀H₁₂O₂1. This compound is part of the bicyclic family of organic compounds and has various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-{Bicyclo[2.2.1]hept-5-en-2-yl}propanal typically involves the reaction of norbornene with an appropriate aldehyde under controlled conditions1. One common method is the hydroformylation of norbornene, which involves the addition of carbon monoxide and hydrogen in the presence of a rhodium-based catalyst1.

Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar hydroformylation processes1. The reaction conditions are optimized to ensure high yield and purity of the final product1. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 3-{Bicyclo[2.2.1]hept-5-en-2-yl}propanal can undergo various chemical reactions, including oxidation, reduction, and substitution reactions1.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) can be used to oxidize the compound1.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be employed for reduction reactions1.

• Substitution: Various nucleophiles and electrophiles can be used to perform substitution reactions, depending on the desired product1.

Major Products Formed:

• Oxidation: The oxidation of this compound can yield carboxylic acids or ketones.

• Reduction: Reduction reactions can produce alcohols or aldehydes.

• Substitution: Substitution reactions can lead to the formation of different derivatives, depending on the reagents used.

Scientific Research Applications

3-{Bicyclo[2.2.1]hept-5-en-2-yl}propanal has several applications in scientific research, including:

• Chemistry: It is used as a building block in organic synthesis and as a precursor for various chemical reactions1.

• Biology: The compound can be used in the study of biological systems and as a tool in biochemistry research1.

• Industry: It is used in the production of polymers, resins, and other industrial chemicals1.

Mechanism of Action

The mechanism by which 3-{Bicyclo[2.2.1]hept-5-en-2-yl}propanal exerts its effects depends on the specific application. In drug development, for example, the compound may interact with molecular targets such as enzymes or receptors, leading to biological effects. The pathways involved can vary widely depending on the context in which the compound is used.

Comparison with Similar Compounds

• Norbornene

• Norbornadiene

• Bicyclo[2.2.1]heptane

• Bicyclo[2.2.1]heptene